Cas no 142259-76-5 (2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester)

• Product Name: 2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester
• CAS No: 142259-76-5
• MF: C₂₂H₂₈O₃S
• MW: 372.520925521851
• CID: 1310887
• Update Time: 2024-08-18

2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneheptanoic acid, 5-(1-oxo-3-phenylpropyl)-, ethyl ester

• Inchi： 1S/C22H28O3S/c1-2-25-22(24)13-9-4-3-8-12-19-15-17-21(26-19)20(23)16-14-18-10-6-5-7-11-18/h5-7,10-11,15,17H,2-4,8-9,12-14,16H2,1H3
• InChI Key： VJULRKICMVRRPU-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(OCC)=O)SC(C(=O)CCC2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 372.17604

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 504.9±50.0 °C(Predicted)
• PSA: 43.37